Tanacetin
Tanacetin
Tanacetin is a sesquiterpene lactone.
Tanacetin is a natural product found in Tanacetum vulgare with data available.
Tanacetin is a natural product found in Tanacetum vulgare with data available.
Brand Name:
Vulcanchem
CAS No.:
1401-54-3
VCID:
VC20938056
InChI:
InChI=1S/C15H20O4/c1-8-4-5-11(16)14(3)7-6-10-9(2)13(17)19-12(10)15(8,14)18/h10-12,16,18H,1-2,4-7H2,3H3/t10-,11+,12-,14-,15-/m0/s1
SMILES:
CC12CCC3C(C1(C(=C)CCC2O)O)OC(=O)C3=C
Molecular Formula:
C15H20O4
Molecular Weight:
264.32 g/mol
Tanacetin
CAS No.: 1401-54-3
Cat. No.: VC20938056
Molecular Formula: C15H20O4
Molecular Weight: 264.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tanacetin is a sesquiterpene lactone. Tanacetin is a natural product found in Tanacetum vulgare with data available. |
|---|---|
| CAS No. | 1401-54-3 |
| Molecular Formula | C15H20O4 |
| Molecular Weight | 264.32 g/mol |
| IUPAC Name | (3aS,5aS,6R,9aR,9bS)-6,9a-dihydroxy-5a-methyl-3,9-dimethylidene-4,5,6,7,8,9b-hexahydro-3aH-benzo[g][1]benzofuran-2-one |
| Standard InChI | InChI=1S/C15H20O4/c1-8-4-5-11(16)14(3)7-6-10-9(2)13(17)19-12(10)15(8,14)18/h10-12,16,18H,1-2,4-7H2,3H3/t10-,11+,12-,14-,15-/m0/s1 |
| Standard InChI Key | CFUWPZZLCJXNSQ-XXUMUBMXSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3[C@@H]([C@]1(C(=C)CC[C@H]2O)O)OC(=O)C3=C |
| SMILES | CC12CCC3C(C1(C(=C)CCC2O)O)OC(=O)C3=C |
| Canonical SMILES | CC12CCC3C(C1(C(=C)CCC2O)O)OC(=O)C3=C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator